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Compound of Interest

Compound Name: Lycodoline

Cat. No.: B150349 Get Quote

Lycodoline: A Comprehensive Technical Guide
Introduction
Lycodoline is a tetracyclic quinolizidine alkaloid belonging to the diverse family of Lycopodium

alkaloids. These natural products, isolated from various club moss species (Lycopodium sp.),

have garnered significant attention from the scientific community due to their complex

molecular architectures and promising biological activities. Lycodoline, in particular, serves as

a key structural motif and a synthetic precursor to other biologically significant alkaloids. This

guide provides an in-depth overview of the physical, chemical, and biological properties of

Lycodoline, intended for researchers, scientists, and professionals in the field of drug

development.

Physical and Chemical Properties
The fundamental physical and chemical properties of Lycodoline are summarized in the table

below. These properties are crucial for its isolation, characterization, and application in

synthetic chemistry and pharmacological studies.
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Property Value Reference(s)

Molecular Formula C₁₆H₂₅NO₂ [1][2][3]

Molecular Weight 263.38 g/mol [2][3]

Appearance Colorless crystal [4]

Melting Point 180-181 °C [2]

Boiling Point 412.7 ± 45.0 °C (Predicted) [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2][5]

pKa 15.24 ± 0.40 (Predicted) [2]

Spectral Data
Spectroscopic analysis is fundamental to the structural elucidation and characterization of

Lycodoline.
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Technique Key Observations Reference(s)

Infrared (IR) Spectroscopy

The infrared spectrum of

lycodoline, measured in dilute

carbon tetrachloride, shows a

concentration-independent

band at 3545 cm⁻¹, which is

indicative of an

intramolecularly hydrogen-

bonded hydroxyl group. The

carbonyl group gives rise to

absorption at 1712 and 1708

cm⁻¹.

[1]

Mass Spectrometry (MS)

High-resolution mass

spectrometry (HRMS) confirms

the molecular formula

C₁₆H₂₅NO₂. The fragmentation

pattern is a key feature for its

identification and structural

analysis.

Nuclear Magnetic Resonance

(NMR)

While a complete data table is

best sourced from dedicated

chemical databases, ¹H NMR

spectra show a characteristic

doublet for the methyl group at

approximately 0.84 ppm. ¹³C

NMR and DEPT spectra have

been used to identify all 16

carbon resonances, including

a carbonyl carbon at around

210.5 ppm.

[6]

Experimental Protocols
Isolation from Natural Sources
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Lycodoline can be isolated from the whole plants of Lycopodium species, such as Lycopodium

japonicum. A general protocol involves the following steps:

Extraction: The air-dried and powdered plant material is extracted with a suitable solvent,

typically methanol, to obtain a crude extract.

Acid-Base Partitioning: The crude extract is subjected to acid-base partitioning to separate

the alkaloids from other plant constituents. The extract is dissolved in an acidic solution (e.g.,

5% HCl) and then washed with an organic solvent (e.g., ethyl acetate) to remove neutral and

acidic compounds. The aqueous layer is then basified (e.g., with NH₄OH) and extracted with

an organic solvent (e.g., chloroform) to yield the crude alkaloid fraction.

Chromatographic Purification: The crude alkaloid fraction is subjected to column

chromatography on silica gel. Elution with a gradient of chloroform and methanol (e.g., 9:1)

allows for the separation of the individual alkaloids. Fractions containing Lycodoline are

identified by thin-layer chromatography (TLC) and combined.

Crystallization: The purified Lycodoline is obtained as colorless crystals by recrystallization

from a suitable solvent such as methanol.
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Figure 1: Isolation Workflow for Lycodoline
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Figure 2: Synthetic Strategy for Lycodoline
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Figure 3: Mechanism of Acetylcholinesterase Inhibition
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Figure 4: Proposed Biogenetic Pathway of Lycodoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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